Cas no 2229576-08-1 (O-(4-fluorobutan-2-yl)hydroxylamine)

• Product Name: O-(4-fluorobutan-2-yl)hydroxylamine
• CAS No: 2229576-08-1
• MF: C₄H₁₀FNO
• MW: 107.126704692841
• CID: 6583746
• PubChem ID: 165615966
• Update Time: 2025-05-25

O-(4-fluorobutan-2-yl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(4-fluorobutan-2-yl)hydroxylamine
• 2229576-08-1
• EN300-1805514

• Inchi： 1S/C4H10FNO/c1-4(7-6)2-3-5/h4H,2-3,6H2,1H3
• InChI Key： ABOZIKNKGGRZNY-UHFFFAOYSA-N
• SMILES： FCCC(C)ON

Computed Properties

• Exact Mass: 107.074642105g/mol
• Monoisotopic Mass: 107.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 42.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(4-fluorobutan-2-yl)hydroxylamine

Professional Introduction to Compound with CAS No. 2229576-08-1 and Product Name: O-(4-fluorobutan-2-yl)hydroxylamine

The compound with the CAS number 2229576-08-1 and the product name O-(4-fluorobutan-2-yl)hydroxylamine represents a significant advancement in the field of medicinal chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of a fluorine substituent at the 4-position of the butyl chain and the hydroxylamine functional group makes it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly due to their ability to enhance metabolic stability, binding affinity, and bioavailability of drug candidates. The 4-fluorobutan-2-yl moiety in O-(4-fluorobutan-2-yl)hydroxylamine is particularly noteworthy, as it introduces a fluorine atom that can influence the electronic properties of the molecule. This modification can lead to improved interactions with biological targets, making it an attractive scaffold for developing novel therapeutic agents.

In addition to its structural significance, O-(4-fluorobutan-2-yl)hydroxylamine has shown promise in preliminary pharmacological studies. Researchers have been investigating its potential as an intermediate in the synthesis of more complex molecules, including kinase inhibitors and other small-molecule drugs. The hydroxylamine group provides a versatile handle for further functionalization, allowing chemists to explore a wide range of derivatives with tailored properties.

The synthesis of O-(4-fluorobutan-2-yl)hydroxylamine involves several key steps that highlight the compound's complexity and the sophistication of modern synthetic methodologies. The introduction of the fluorine atom at the 4-position of the butyl chain requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve this transformation efficiently.

One of the most exciting aspects of O-(4-fluorobutan-2-yl)hydroxylamine is its potential in modulating biological pathways relevant to various diseases. For instance, studies have suggested that fluorinated hydroxylamines can interact with enzymes and receptors in ways that may lead to therapeutic benefits. The ability to fine-tune these interactions through structural modifications offers a powerful tool for drug discovery.

The compound's unique properties also make it a valuable tool for mechanistic studies in medicinal chemistry. By understanding how O-(4-fluorobutan-2-yl)hydroxylamine interacts with biological targets, researchers can gain insights into fundamental chemical processes that underpin drug action. These insights are crucial for designing more effective and targeted therapies.

As research continues to evolve, the applications of O-(4-fluorobutan-2-yl)hydroxylamine are expected to expand. Collaborative efforts between synthetic chemists, pharmacologists, and biochemists will be essential in unlocking its full potential. The compound's versatility and structural features make it a cornerstone in the development of next-generation pharmaceuticals.

In conclusion, O-(4-fluorobutan-2-yl)hydroxylamine (CAS No. 2229576-08-1) represents a significant advancement in medicinal chemistry. Its unique structural features, synthetic accessibility, and potential biological applications position it as a valuable asset in drug discovery efforts. As research progresses, this compound is likely to play an increasingly important role in developing innovative therapeutic strategies.